Cas no 103654-50-8 (Puerarin Apioside)

Mirificin (Puerarin apioside) Isoflavones from Pueraria lobata.Mirificin Inhibition of tyrosinase (Tyrosinase),IC50 by 12.66 mM.

White crystalline powder,Soluble inmethanol\ethanol\DMSO Isoorganic solvent,From legumesPueraria lobata.

Puerarin Apioside structure

Product Name:Puerarin Apioside

CAS No:103654-50-8

Molecular Formula:C₂₆H₂₈O₁₃

Molecular Weight:548.4927

MDL:MFCD29048571

CID:175438

PubChem ID:21676217

Puerarin Apioside Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,8-(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- Mirificin
- Puerarin Apioside
- (1S)-1,5-Anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)t etrahydro-2-furanyl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-ch romen-8-yl]-D-glucitol
- D-glucitol, 1,5-anhydro-1-C-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-6-O-[(2R,3R,4R)-tetrahydro-3,4-dihydroxy-4-(hydroxymethyl)-2-furanyl]-, (1S)-
- 8-(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 8-[6-[[(4R)-3,4-Dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydro
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- BCP10902
- LMPK12050008
- Q27158378
- (1S)-1,5-anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-D-glucitol
- 9FQ75MJ4HG
- Puerarinapioside
- SCHEMBL4450630
- 8-((2S,3R,4R,5S,6R)-6-((((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- CHEBI:85168
- 103654-50-8
- 8-(6-O-D-APIO-.BETA.-D-FURANOSYL-.BETA.-D-GLUCOPYRANOSYL)-7-HYDROXY-3-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- FS-7077
- AKOS032946003
- UNII-9FQ75MJ4HG
- DTXSID301337021
- MFCD29048571
- 8-[(2S,3R,4R,5S,6R)-6-({[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- HY-N2134
- 4H-1-Benzopyran-4-one, 8-(6-o-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- CS-0018685
- 4',7-Dihydroxyisoflavone 8-C-(6''-apiosylglucoside)
- 1ST169980
- 8-(6-o-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- Mirificin8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- Puerarin apioside
- 8-((2S,3R,4R,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one; SMCC-DM1
- DA-57228
- (1S)-1,5-anhydro-6-O-((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)-1-(7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl)-D-glucitol
- +Expand
- MDL： MFCD29048571
- InChIKey： ZBXWGKPUSLRPHX-QOIVFALESA-N
- Inchi： 1S/C26H28O13/c27-9-26(35)10-38-25(24(26)34)37-8-16-19(31)20(32)21(33)23(39-16)17-15(29)6-5-13-18(30)14(7-36-22(13)17)11-1-3-12(28)4-2-11/h1-7,16,19-21,23-25,27-29,31-35H,8-10H2/t16-,19-,20+,21-,23+,24+,25-,26-/m1/s1
- SMILES： O1[C@@]([H])(C2=C(C([H])=C([H])C3C(C(C4C([H])=C([H])C(=C([H])C=4[H])O[H])=C([H])OC2=3)=O)O[H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@@](C([H])([H])O[H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 548.152991g/mol
Surface Charge: 0
XLogP3: -1.8
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 6
Monoisotopic Mass: 548.152991g/mol
Monoisotopic Mass: 548.152991g/mol
Topological Polar Surface Area: 216Å²
Heavy Atom Count: 39
Complexity: 906
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 548.5

Experimental Properties

LogP: -1.14900
PSA: 219.74000
Refractive Index: 1.749
Boiling Point: 848.027°C at 760 mmHg
Melting Point: 151-152 ºC
Vapor Pressure: 0.0±3.3 mmHg at 25°C
Flash Point: 285.82°C
Solubility: Very slightly soluble (0.21 g/l) (25 º C),
Color/Form: Powder
Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),

Puerarin Apioside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008ZAY-10mg	Mirificin	103654-50-8		10mg	$135.00
A2B Chem LLC	AE18202-5mg	Mirificin	103654-50-8	99%	5mg	$125.00	2024-04-20
Aaron	AR008ZJA-10mg	Mirificin	103654-50-8		10mg	$207.00
abcr	AB493794-5 mg	Puerarin apioside; .	103654-50-8		5mg	€381.00	2023-06-15
Ambeed	A559306-5mg	8-((2S,3R,4R,5S,6R)-6-((((2R,3R,4R)-3,4-Dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	103654-50-8	97%	5mg	$68.0
ChemFaces	CFN90643-20mg	Mirificin	103654-50-8	>=98%	20mg	$198
ChemScence	CS-0018685-5mg	Mirificin	103654-50-8		5mg	$235.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP1633-20mg	Mirificin	103654-50-8	98%	20mg	$196	2023-09-20
MedChemExpress	HY-N2134-5mg	Mirificin	103654-50-8	≥99.0%	5mg	￥900
PhytoLab	84240-50mg	Mirificin	103654-50-8	≥ 95.0 %	50mg	€1170

Puerarin Apioside Suppliers

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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Puerarin Apioside Related Literature

1. Nanostructured mesophase electrode materials: modulating charge-storage behavior by thermal treatment†

Hye Jeong Kong,Saerona Kim,Thanh-Hai Le,Yukyung Kim,Geunsu Park,Oh Seok Kwon Nanoscale, 2017,9, 17450-17458
2. Morphological design strategies to tailor out-of-plane charge transport in conjugated polymer systems for device applications

J. K. Wenderott,Ban Xuan Dong Phys. Chem. Chem. Phys., 2021,23, 27076-27102
3. Back cover

Analyst, 2017,142, 2679-2680
4. Graphene/ZIF-8 composites with tunable hierarchical porosity and electrical conductivity†

Daeok Kim,Dae Woo Kim,Won G. Hong J. Mater. Chem. A, 2016,4, 7710-7717
5. Ab initio molecular dynamics study of an aqueous NaCl solution under an electric field

Giuseppe Cassone,Fabrizio Creazzo,Paolo V. Giaquinta,Franz Saija Phys. Chem. Chem. Phys., 2016,18, 23164-23173
6. Synthesis of biobased amines via Pd-catalysed telomerisation of the renewable β-myrcene in a water/ethanol multiphase system: catalyst recycling enabled by a self-separating product phase†

Anna Kampwerth,Michael Terhorst,Nils Kampling,Dieter Vogt,Thomas Seidensticker Green Chem., 2023,25, 6345-6354
7. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip

Wee-Liat Ong,Kum-Cheong Tang,Ajay Agarwal,Ranganathan Nagarajan,Lian-Wee Luo,Levent Yobas Lab Chip, 2007,7, 1357-1366
8. Synthesis of AB block and A2B2 and A3B3 miktoarm star-shaped copolymers using ω-end-functionalized poly(methyl methacrylate) with a hydroxyl group prepared by organocatalyzed group transfer polymerization†

Ofosu-Twum Eric,Yougen Chen,Kenji Takada,Shin-ichiro Sato,Toshifumi Satoh Polym. Chem., 2015,6, 7841-7850
9. Ionic interactions control the modulus and mechanical properties of molecular ionic composite electrolytes†

Joshua E. Bostwick,Curt J. Zanelotti,Deyang Yu,Nicholas F. Pietra,Teague A. Williams,Louis A. Madsen J. Mater. Chem. C, 2022,10, 947-957
10. The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†

Zhi-Yong Yang,Emilio Jimenez-Vicente,Hayden Kallas,Dmitriy A. Lukoyanov,Hao Yang,Julia S. Martin del Campo,Dennis R. Dean,Brian M. Hoffman,Lance C. Seefeldt Chem. Sci., 2021,12, 6913-6922

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